Cas no 2679919-37-8 ((1R,3S)-1,2,2-trimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid)

• Product Name: (1R,3S)-1,2,2-trimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid
• CAS No: 2679919-37-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6406908
• PubChem ID: 165943650
• Update Time: 2025-07-14

(1R,3S)-1,2,2-trimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279910
• (1R,3S)-1,2,2-trimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid
• 2679919-37-8

• Inchi： 1S/C13H21NO4/c1-5-8-18-11(17)14-9-6-7-13(4,10(15)16)12(9,2)3/h5,9H,1,6-8H2,2-4H3,(H,14,17)(H,15,16)/t9-,13-/m0/s1
• InChI Key： ZXSXZIIMIRAJPW-ZANVPECISA-N
• SMILES： OC([C@]1(C)CC[C@@H](C1(C)C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (1R,3S)-1,2,2-trimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid

Comprehensive Analysis of (1R,3S)-1,2,2-trimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid (CAS No. 2679919-37-8)

The compound (1R,3S)-1,2,2-trimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid (CAS No. 2679919-37-8) is a structurally unique cyclopentane derivative with significant potential in pharmaceutical and agrochemical applications. Its molecular framework combines a cyclopentane core with carboxylic acid and allyloxycarbonylamino functional groups, making it a versatile intermediate for synthetic chemistry. Researchers are increasingly interested in this compound due to its stereospecific configuration (1R,3S), which is critical for chiral drug development and enantioselective catalysis.

In recent years, the demand for chiral building blocks like (1R,3S)-1,2,2-trimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound’s allyloxycarbonyl (Alloc) protecting group is particularly noteworthy, as it offers selective deprotection under mild conditions—a feature highly valued in peptide synthesis and combinatorial chemistry. Its CAS No. 2679919-37-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in R&D.

From a synthetic perspective, the trimethylcyclopentane backbone of this molecule provides steric hindrance that can influence reaction selectivity, a topic widely discussed in organocatalysis forums. The compound’s carboxylic acid moiety further enables derivatization into esters, amides, or other pharmacophores, aligning with trends in fragment-based drug design (FBDD). Notably, its prop-2-en-1-yloxy carbonyl group has been explored in polymer chemistry for creating biodegradable materials, a hotspot in sustainability-focused research.

Analytical characterization of CAS No. 2679919-37-8 typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its stereochemistry and purity. These techniques are essential for quality control in industrial-scale production, where even minor enantiomeric impurities can impact downstream applications. The compound’s stability under various pH conditions also makes it a candidate for prodrug development, addressing challenges in drug delivery systems.

Beyond pharmaceuticals, (1R,3S)-1,2,2-trimethyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclopentane-1-carboxylic acid has potential in crop protection formulations. Its structural motifs resemble those of bioactive agrochemicals, prompting studies into its herbicidal or fungicidal properties. This dual applicability in life sciences and material science underscores its interdisciplinary value, resonating with searches for multifunctional organic compounds.

In conclusion, CAS No. 2679919-37-8 represents a compelling case study in modern chemical innovation. Its combination of stereochemical precision, functional group diversity, and application flexibility positions it as a key player in addressing contemporary challenges in drug discovery and sustainable chemistry. As research continues, this compound is poised to inspire novel solutions across scientific disciplines.